Cas no 2229594-29-8 (2-{1-2-(morpholin-4-yl)ethylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(morpholin-4-yl)ethylcyclobutyl}ethan-1-amine
• CAS No: 2229594-29-8
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5842466
• PubChem ID: 165968341
• Update Time: 2025-11-07

2-{1-2-(morpholin-4-yl)ethylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(morpholin-4-yl)ethylcyclobutyl}ethan-1-amine
• 2229594-29-8
• EN300-1998300
• 2-{1-[2-(morpholin-4-yl)ethyl]cyclobutyl}ethan-1-amine

• Inchi： 1S/C12H24N2O/c13-6-4-12(2-1-3-12)5-7-14-8-10-15-11-9-14/h1-11,13H2
• InChI Key： ASRAJKGZFZRNPF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC1(CCN)CCC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-{1-2-(morpholin-4-yl)ethylcyclobutyl}ethan-1-amine

2-{1-[2-(Morpholin-4-yl)ethyl]cyclobutyl}ethan-1-amine

The compound 2-{1-[2-(Morpholin-4-yl)ethyl]cyclobutyl}ethan-1-amine (CAS No: 2229594-29-8) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique structural features and functional groups, which make it a valuable tool in the development of novel therapeutic agents and advanced materials.

At its core, the molecule consists of a cyclobutane ring, a four-membered hydrocarbon ring known for its high strain energy and reactivity. This cyclobutane ring is substituted with an ethyl group that is further connected to a morpholine moiety. Morpholine, a six-membered heterocyclic compound containing an oxygen atom and an amine group, is widely used in pharmaceuticals due to its ability to enhance drug solubility and bioavailability. The ethanamine group attached to the cyclobutane ring adds another layer of functionality, providing the molecule with amine properties that can participate in various chemical reactions.

Recent studies have highlighted the potential of cyclobutane-containing compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The strain inherent in the cyclobutane ring can be exploited to create molecules with unique binding affinities to target proteins, making them promising candidates for therapeutic applications. Additionally, the presence of the morpholine group enhances the molecule's stability and compatibility with biological systems, further enhancing its suitability for pharmaceutical applications.

In terms of synthesis, 2-{1-[2-(Morpholin-4-yl)ethyl]cyclobutyl}ethan-1-amine can be prepared through a variety of routes, including coupling reactions and ring-forming processes. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the key bonds within this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for achieving desired biological activities.

The versatility of this compound extends beyond pharmaceutical applications. Its unique structure makes it a valuable building block in organic synthesis, enabling the construction of more complex molecules with diverse functionalities. For instance, the ethanamine group can serve as a nucleophile in substitution reactions, while the morpholine moiety can act as a directing group in aromatic substitutions.

From an environmental standpoint, understanding the degradation pathways of CAS No: 2229594-29-8 is essential for assessing its potential impact on ecosystems. Recent research has focused on enzymatic degradation mechanisms, particularly those involving cytochrome P450 enzymes, which are known to metabolize similar organic compounds. These studies aim to develop biodegradation strategies that minimize environmental contamination while maximizing the compound's utility.

In conclusion, 2-{1-[2-(Morpholin-4-yl)ethyl]cyclobutyl}ethan-1-amine (CAS No: 2229594-29-) represents a versatile and intriguing molecule with wide-ranging applications in pharmaceuticals, organic synthesis, and environmental science. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key compound in modern chemistry.